- Preparation of salts of 2-heterocyclylcarbonylamino-4-phenoxypyridine derivatives or crystals thereof and process for producing the same, World Intellectual Property Organization, , ,
Cas no 928037-13-2 (Golvatinib)
Golvatinib structure
Product Name:Golvatinib
CAS No:928037-13-2
MF:C33H37F2N7O4
MW:633.688194036484
MDL:MFCD22124462
CID:828466
Update Time:2024-10-26
Golvatinib Chemical and Physical Properties
Names and Identifiers
-
- E-7050
- N-[2-Fluoro-4-[[2-[[[4-(4-methylpiperazin-1-yl)piperidin-1-yl]carbonyl]amino]pyridin-4-yl]oxy]phenyl]-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide
- Golvatinib (E7050)
- 1-N'-[2-fluoro-4-[2-[[4-(4-methylpiperazin-1-yl)piperidine-1-carbonyl]amino]pyridin-4-yl]oxyphenyl]-1-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide
- E7050
- Golvatinib
- Golvatinib (USAN)
- UNII-516Z3YP58E
- 516Z3YP58E
- N-(2-fluoro-4-(2-(4-(4-methylpiperazin-1-yl)piperidine-1-carboxamido)pyridin-4-yloxy)phenyl)-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide
- Golvatinib [USAN:INN]
- N-(2-Fluoro-4-{[2-({[4-(4-methylpiperazin-1-yl)piperidin-1-yl]carbonyl}amino)pyridin
- Golvatinib tartrate
- N-(2-Fluoro-4-{[2-({[4-(4-methylpiperazin-1-yl)piperidi
- N-[2-Fluoro-4-[[2-[[[4-(4-methyl-1-piperazinyl)-1-piperidinyl]carbonyl]amino]-4-pyridinyl]oxy]phenyl]-N′-(4-fluorophenyl)-1,1-cyclopropanedicarboxamide (ACI)
- 1-N′-[2-Fluoro-4-[2-[[4-(4-methylpiperazin-1-yl)piperidine-1-carbonyl]amino]pyridin-4-yl]oxyphenyl]-1-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide
- E 7050
- N-[2-Fluoro-4-[[2-[[[4-(4-methylpiperazin-1-yl)piperidin-1-yl]carbonyl]amino]pyridin-4-yl]oxy]phenyl]-N′-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide
-
- MDL: MFCD22124462
- Inchi: 1S/C33H37F2N7O4/c1-40-16-18-41(19-17-40)24-9-14-42(15-10-24)32(45)39-29-21-26(8-13-36-29)46-25-6-7-28(27(35)20-25)38-31(44)33(11-12-33)30(43)37-23-4-2-22(34)3-5-23/h2-8,13,20-21,24H,9-12,14-19H2,1H3,(H,37,43)(H,38,44)(H,36,39,45)
- InChI Key: UQRCJCNVNUFYDX-UHFFFAOYSA-N
- SMILES: O=C(N1CCC(N2CCN(C)CC2)CC1)NC1C=C(OC2C=C(F)C(NC(C3(CC3)C(NC3C=CC(F)=CC=3)=O)=O)=CC=2)C=CN=1
Computed Properties
- Exact Mass: 633.28800
- Monoisotopic Mass: 633.28750901 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 46
- Rotatable Bond Count: 8
- Complexity: 1060
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 119
- Molecular Weight: 633.7
Experimental Properties
- Density: 1.408
- PSA: 126.12000
- LogP: 5.30300
Golvatinib Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Golvatinib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E126304-10mg |
Golvatinib |
928037-13-2 | 98% | 10mg |
¥926.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E126304-1mg |
Golvatinib (E7050) |
928037-13-2 | ≥99% | 1mg |
¥382.00 | 2021-05-26 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E126304-50mg |
Golvatinib |
928037-13-2 | 98% | 50mg |
¥2574.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E126304-5mg |
Golvatinib |
928037-13-2 | 98% | 5mg |
¥617.90 | 2023-09-03 | |
| DC Chemicals | DC5065-100 mg |
Golvatinib (E7050) |
928037-13-2 | >98% | 100mg |
$550.0 | 2022-02-28 | |
| DC Chemicals | DC5065-250 mg |
Golvatinib (E7050) |
928037-13-2 | >98% | 250mg |
$1000.0 | 2022-02-28 | |
| DC Chemicals | DC5065-1 g |
Golvatinib (E7050) |
928037-13-2 | >98% | 1g |
$1900.0 | 2022-02-28 | |
| S e l l e c k ZHONG GUO | S2859-10mM (1mL in DMSO) |
Golvatinib (E7050) |
928037-13-2 | 99.78% | 10mM (1mL in DMSO) |
¥5572.47 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S2859-5mg |
Golvatinib (E7050) |
928037-13-2 | 99.78% | 5mg |
¥2213.69 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S2859-10mg |
Golvatinib (E7050) |
928037-13-2 | 99.78% | 10mg |
¥3038.59 | 2023-09-15 |
Golvatinib Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 12 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride Solvents: Dimethylformamide , Tetrahydrofuran ; 16 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; neutralized
1.2 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; neutralized
Reference
- Preparation of phenoxypyridine derivatives as HGFR inhibitors for treatment of cancer, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 12 h, rt
Reference
- Novel pyridine derivatives and pyrimidine derivatives as HGFR inhibitors and their preparation and use in the treatment of diseases, United States, , ,
Production Method 4
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 12 h, rt
Reference
- Preparation of pyridine or pyrimidine derivatives as antitumor agents having excellent cell growth inhibition effect and excellent antitumor effect on cell strain having amplification of HGFR gene, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Water ; 1 h, 15 °C
1.2 Reagents: Sodium hydroxide Solvents: Acetone , Water ; basified
1.2 Reagents: Sodium hydroxide Solvents: Acetone , Water ; basified
Reference
- Preparation of phenoxypyridine derivatives, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 21 h, rt
Reference
- Manufacture of phenoxypyridine derivatives, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
Reference
- Preparation of pyridines and pyrimidines having cyclopropane-1,1-dicarboxamide moiety as HGFR inhibitors, World Intellectual Property Organization, , ,
Golvatinib Raw materials
- 1-Methyl-4-(piperidin-4-yl)piperazine
- Cyclopropanecarboxylic acid, 1-[[[2-fluoro-4-[[2-[[[4-(4-methyl-1-piperazinyl)-1-piperidinyl]carbonyl]amino]-4-pyridinyl]oxy]phenyl]amino]carbonyl]-, hydrochloride (1:3)
- 1-Piperidinecarboxamide, N-[4-(4-amino-3-fluorophenoxy)-2-pyridinyl]-4-(4-methyl-1-piperazinyl)-
- 1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid
Golvatinib Preparation Products
Golvatinib Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:928037-13-2)Golvatinib (E7050)
Order Number:sfd2945
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Golvatinib Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:928037-13-2)Golvatinib (E7050)
Purity:99.9%
Quantity:200kg
Price ($):Inquiry